2-[(1H-benzotriazol-1-ylmethyl)sulfanyl]-4-(furan-2-yl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile

• Molecular Formula: C16H10N6O2S
• Molecular Weight: 350.4 g/mol
• IUPAC Name: 2-(benzotriazol-1-ylmethylsulfanyl)-4-(furan-2-yl)-6-oxo-1H-pyrimidine-5-carbonitrile
• InChI: InChI=1S/C16H10N6O2S/c17-8-10-14(13-6-3-7-24-13)18-16(19-15(10)23)25-9-22-12-5-2-1-4-11(12)20-21-22/h1-7H,9H2,(H,18,19,23)
• InChI Key: JBSAAGVPPQSCKW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=NN2CSC3=NC(=C(C(=O)N3)C#N)C4=CC=CO4

Description

2-[(1H-1,2,3-BENZOTRIAZOL-1-YLMETHYL)SULFANYL]-4-(2-FURYL)-6-OXO-1,6-DIHYDRO-5-PYRIMIDINECARBONITRILE is a complex organic compound characterized by its unique structure, which includes a benzotriazole moiety, a furan ring, and a pyrimidine core

Preparation Methods

The synthesis of 2-[(1H-1,2,3-BENZOTRIAZOL-1-YLMETHYL)SULFANYL]-4-(2-FURYL)-6-OXO-1,6-DIHYDRO-5-PYRIMIDINECARBONITRILE typically involves multiple steps, starting with the preparation of intermediate compounds. The reaction conditions often require specific reagents and catalysts to ensure the desired product is obtained with high purity and yield. Industrial production methods may involve optimization of these synthetic routes to scale up the process while maintaining efficiency and cost-effectiveness .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and catalysts. .

Scientific Research Applications

2-[(1H-1,2,3-BENZOTRIAZOL-1-YLMETHYL)SULFANYL]-4-(2-FURYL)-6-OXO-1,6-DIHYDRO-5-PYRIMIDINECARBONITRILE has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It may be used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

When compared to other similar compounds, 2-[(1H-1,2,3-BENZOTRIAZOL-1-YLMETHYL)SULFANYL]-4-(2-FURYL)-6-OXO-1,6-DIHYDRO-5-PYRIMIDINECARBONITRILE stands out due to its unique combination of structural features. Similar compounds include:

• 2-(1H-1,2,3-BENZOTRIAZOL-1-YL)-N’-((3-METHYL-2-FURYL)METHYLENE)PROPANOHYDRAZIDE
• 1-(2-(1H-1,2,3-BENZOTRIAZOL-1-YLMETHOXY)PHENYL)ETHANONE These compounds share some structural similarities but differ in their specific functional groups and overall molecular architecture .